Cas no 10095-13-3 (2-Propenoic acid,3-hydroxybutyl ester)

2-Propenoic acid,3-hydroxybutyl ester structure
10095-13-3 structure
Product Name:2-Propenoic acid,3-hydroxybutyl ester
CAS No:10095-13-3
MF:C7H12O3
MW:144.168382644653
CID:118354
PubChem ID:13932179
Update Time:2025-04-18

2-Propenoic acid,3-hydroxybutyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-hydroxybutyl ester
    • ACRYLICACID,1,3-BUTANEDIOLMONOESTER
    • ACRYLICACID,MONOESTERWITH1,3-BUTANEDIOL
    • JRCGLALFKDKSAN-UHFFFAOYSA-N
    • 3-Hydroxybutyl 2-propenoate
    • DTXSID701309814
    • 10095-13-3
    • 3-hydroxybutyl acrylate
    • SCHEMBL142522
    • Inchi: 1S/C7H12O3/c1-3-7(9)10-5-4-6(2)8/h3,6,8H,1,4-5H2,2H3
    • InChI Key: JRCGLALFKDKSAN-UHFFFAOYSA-N
    • SMILES: OC(C)CCOC(C=C)=O

Computed Properties

  • Exact Mass: 144.078644241g/mol
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų
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